Cas no 933012-65-8 (1-(3,4-dimethylbenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(3,4-dimethylbenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 933012-65-8
• MF: C₂₃H₂₂FN₇O
• MW: 431.465487003326
• CID: 5498561
• Update Time: 2025-07-17

1-(3,4-dimethylbenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethylphenyl)-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• 1-(3,4-dimethylbenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C23H22FN7O/c1-15-3-4-17(13-16(15)2)23(32)30-11-9-29(10-12-30)21-20-22(26-14-25-21)31(28-27-20)19-7-5-18(24)6-8-19/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： OJEDWIKSXGGCOH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(C)=C1)(N1CCN(C2=NC=NC3N(C4=CC=C(F)C=C4)N=NC=32)CC1)=O

Additional information on 1-(3,4-dimethylbenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Comprehensive Analysis of 1-(3,4-dimethylbenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS No. 933012-65-8)

The compound 1-(3,4-dimethylbenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS No. 933012-65-8) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a triazolopyrimidine core and a piperazine moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, given its unique molecular architecture.

In recent years, the demand for novel heterocyclic compounds like 1-(3,4-dimethylbenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine has surged, driven by advancements in precision medicine and targeted therapy. This compound's fluorophenyl and dimethylbenzoyl groups contribute to its lipophilicity and binding affinity, which are critical factors in drug design. Scientists are exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in cancer research and neurodegenerative disease studies.

The synthesis of CAS No. 933012-65-8 involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling and cyclization techniques. Its triazolopyrimidine scaffold is reminiscent of purine bases, making it a candidate for nucleic acid mimicry applications. Recent publications have highlighted its role in high-throughput screening assays, where it exhibits promising bioactivity against select protein targets.

From a commercial perspective, 1-(3,4-dimethylbenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine is available in limited quantities for research purposes. Its structure-activity relationship (SAR) studies are ongoing, with particular attention to its metabolic stability and selectivity profile. The compound's logP and pKa values suggest favorable ADME properties, a key consideration in modern pharmacokinetic optimization.

Environmental and safety studies indicate that CAS No. 933012-65-8 requires standard laboratory handling procedures. Its ecotoxicological impact appears minimal based on preliminary data, though comprehensive biodegradation studies are warranted. The scientific community continues to investigate its potential as a molecular probe or lead compound, particularly in signal transduction pathways.

Future research directions for this compound may include crystallography studies to elucidate its binding modes, QSAR modeling for derivative development, and exploration of its polypharmacology potential. The growing interest in fragment-based drug design makes 1-(3,4-dimethylbenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine particularly relevant, as its core structure offers multiple points for rational drug modification.